Cas no 1036624-48-2 (N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline)

• Product name: N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline
• CAS No: 1036624-48-2
• MF: C₁₃H₁₆FN
• MW: 205.271246910095
• CID: 5156573
• PubChem ID: 43098450

N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclohex-3-en-1-ylmethyl)-4-fluoroaniline
• N-[(cyclohex-3-en-1-yl)methyl]-4-fluoroaniline
• Benzenamine, N-(3-cyclohexen-1-ylmethyl)-4-fluoro-
• N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline

• Inchi： 1S/C13H16FN/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-2,6-9,11,15H,3-5,10H2
• InChI Key： KAKBISVNYKQOBP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCC1CC=CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Topological Polar Surface Area: 12
• XLogP3: 3.8

Additional information on N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline

Introduction to N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline (CAS No. 1036624-48-2)

N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline, also known by its CAS number 1036624-48-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a cyclohexene ring attached to a methyl group, which is further connected to a 4-fluoroaniline moiety. This combination of functional groups imparts the compound with distinct chemical and physical characteristics.

Recent studies have highlighted the importance of N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored properties. The presence of the cyclohexene ring introduces flexibility and strength, while the 4-fluoroaniline group contributes to reactivity and functionalization potential.

The synthesis of N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline involves a multi-step process that typically begins with the preparation of intermediates such as cyclohexene derivatives and aniline derivatives. The reaction conditions, including temperature, pressure, and catalysts, play a crucial role in achieving high yields and purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly methods for synthesizing this compound.

In terms of applications, N-(cyclohex-3-en-1-yl)methyl-4-fluoroaniline has shown promise in the pharmaceutical industry as a precursor for drug molecules targeting specific biological pathways. Its ability to undergo various chemical transformations makes it a versatile starting material for medicinal chemists. Additionally, the compound has been investigated for its potential use in agrochemicals, where it could serve as an active ingredient or an intermediate in the synthesis of pesticides or herbicides.

The physicochemical properties of N-(cyclohexenylmethyl)-4-fluoroaniline have been extensively studied to understand its behavior under different conditions. For instance, its solubility in various solvents, thermal stability, and reactivity towards common reagents are critical factors that influence its suitability for different applications. Modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately.

Recent research has also focused on the environmental impact of N-(cyclohexenylmethyl)-4-fluoroaniline. Studies have been conducted to assess its biodegradability and toxicity levels, ensuring that its use does not pose significant risks to ecosystems or human health. These findings are essential for regulatory compliance and sustainable practices in industries utilizing this compound.

In conclusion, N-(cyclohexenylmethyl)-4-fluoroaniline (CAS No. 1036624) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in modern chemistry.